Vallesiachotamine
Overview
Description
- Vallesiachotamine is a monoterpene indole alkaloid found in various plant species, including Palicourea rigida and Vallesia dichotoma.
- It possesses anti-tumor activity and has been investigated for its potential in cancer treatment.
Synthesis Analysis
- The synthesis of Vallesiachotamine is not explicitly mentioned in the available literature. However, it is naturally occurring and can be isolated from specific plant sources.
Molecular Structure Analysis
- Vallesiachotamine has the molecular formula C21H22N2O3 .
- Its structure includes an indole ring system and a lactone moiety.
- Crystallographic studies have confirmed its structure.
Chemical Reactions Analysis
- Specific chemical reactions involving Vallesiachotamine are not widely reported.
- Further research is needed to explore its reactivity and potential transformations.
Physical And Chemical Properties Analysis
- Vallesiachotamine is a brown powder with a melting point around 523-524 K.
- It is soluble in chloroform, methanol, and other organic solvents.
Scientific Research Applications
Summary:
Vallesiachotamine, along with other natural alkaloids, has been investigated as a potential treatment for Alzheimer’s disease (AD). AD is a progressive neurodegenerative disorder characterized by cognitive decline and memory impairment. The inhibition of acetylcholinesterase (AChE), the enzyme responsible for breaking down acetylcholine, is a key pharmacological strategy for AD treatment. Alkaloids like vallesiachotamine have demonstrated anticholinesterase activity, making them promising candidates .
Experimental Procedures:
- In vitro experiments involved treating cells with vallesiachotamine to assess cytotoxicity and necrosis .
Results:
- The compound exhibited cytotoxicity toward human melanoma cells, suggesting its potential therapeutic use .
2. Indole Production and Environmental Factors
Summary:
Indole is a common molecule produced by various organisms, including bacteria. It plays essential roles in cell signaling, stress response, and microbial interactions. Vallesiachotamine, being an indole alkaloid, contributes to the pool of indole compounds in natural environments. Factors affecting indole production include the availability of exogenous tryptophan and the microbial context .
Results:
Safety And Hazards
- Vallesiachotamine is not classified as hazardous.
- In case of exposure, follow standard first aid measures.
- Immediate medical attention is required if necessary.
Future Directions
- Investigate Vallesiachotamine’s potential as a multifunctional natural drug agent against diabetes mellitus and lung cancer .
- Explore its interactions with other biological targets.
properties
IUPAC Name |
methyl (2S,12bS)-2-[(E)-1-oxobut-2-en-2-yl]-1,2,6,7,12,12b-hexahydroindolo[2,3-a]quinolizine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3/c1-3-13(12-24)16-10-19-20-15(14-6-4-5-7-18(14)22-20)8-9-23(19)11-17(16)21(25)26-2/h3-7,11-12,16,19,22H,8-10H2,1-2H3/b13-3-/t16-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTVLUSJWJRSPSM-JXSBNBLESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C=O)C1CC2C3=C(CCN2C=C1C(=O)OC)C4=CC=CC=C4N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(/C=O)\[C@@H]1C[C@H]2C3=C(CCN2C=C1C(=O)OC)C4=CC=CC=C4N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Vallesiachotamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.